Cas no 144269-93-2 (Naphthalene,2-ethynyl-7-methoxy-)

• Product Name: Naphthalene,2-ethynyl-7-methoxy-
• CAS No: 144269-93-2
• MF: C₁₃H₁₀O
• MW: 182.217903614044
• CID: 108689
• PubChem ID: 45117103
• Update Time: 2025-04-18

Naphthalene,2-ethynyl-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,2-ethynyl-7-methoxy-
• 144269-93-2
• 2-ethynyl-7-methoxynaphthalene

• Inchi： 1S/C13H10O/c1-3-10-4-5-11-6-7-13(14-2)9-12(11)8-10/h1,4-9H,2H3
• InChI Key： WZXFQDDYKKFZBU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC(C#C)=CC2=C1

Computed Properties

• Exact Mass: 182.0732
• Monoisotopic Mass: 182.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23